Cas no 50565-25-8 (4-methylthiolan-3-one)

• Product Name: 4-methylthiolan-3-one
• CAS No: 50565-25-8
• MF: C₅H₈OS
• MW: 116.181420326233
• CID: 364627
• PubChem ID: 12413701
• Update Time: 2025-09-22

4-methylthiolan-3-one Chemical and Physical Properties

Names and Identifiers

• 4-Methyldihydrothiophen-3(2H)-one
• 3(2H)-Thiophenone, dihydro-4-methyl-
• 4-Methyl-3-oxotetrahydrothiophene
• 4-METHYLTETRAHYDROTHIOPHEN-3-ONE
• 4-methylthiolan-3-one
• 3-Methyl-4-oxotetrahydrothiophen
• 4-methyl-dihydro-thiophen-3-one
• MFCD08457830
• A871518
• AKOS006288003
• DTXSID30497126
• 50565-25-8
• EN300-175668
• CS-0309330
• SCHEMBL9019617
• DS-4290

• MDL： MFCD08457830
• Inchi： 1S/C5H8OS/c1-4-2-7-3-5(4)6/h4H,2-3H2,1H3
• InChI Key： CGCRKRJUWOOJMO-UHFFFAOYSA-N
• SMILES： S1CC(C(C)C1)=O

Computed Properties

• Exact Mass: 116.03000
• Monoisotopic Mass: 116.02958605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 90.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.109±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 80-90 ºC (11 Torr)
• Flash Point: 72.1±8.3 ºC,
• Solubility: Slightly soluble (12 g/l) (25 º C),
• PSA: 42.37000
• LogP: 0.93840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes